Cas no 1805508-59-1 (1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-5-iodobenzene)

• Product Name: 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-5-iodobenzene
• CAS No: 1805508-59-1
• MF: C₉H₃F₈IO
• MW: 406.011223077774
• CID: 4964946
• Update Time: 2025-05-20

1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-5-iodobenzene

• Inchi： 1S/C9H3F8IO/c10-7(11)19-6-2-4(9(15,16)17)3(1-5(6)18)8(12,13)14/h1-2,7H
• InChI Key： IEDCZLRFGFYRBC-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)(F)F)=C(C(F)(F)F)C=1)OC(F)F

Computed Properties

• Exact Mass: 405.91009 g/mol
• Monoisotopic Mass: 405.91009 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 406.01
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Additional information on 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-5-iodobenzene

Research Briefing on 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-5-iodobenzene (CAS: 1805508-59-1) in Chemical Biology and Pharmaceutical Applications

1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-5-iodobenzene (CAS: 1805508-59-1) is a fluorinated aromatic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and material science. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging biological relevance.

Recent studies highlight the compound's role as a versatile intermediate in the synthesis of complex fluorinated molecules, which are increasingly important in the development of pharmaceuticals with enhanced metabolic stability and bioavailability. The presence of multiple fluorine atoms and an iodine substituent makes it a valuable precursor for cross-coupling reactions, particularly in palladium-catalyzed transformations such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal for constructing bioactive molecules and materials with tailored properties.

In pharmaceutical research, 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-5-iodobenzene has been explored as a building block for kinase inhibitors and other small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a novel class of EGFR inhibitors, where the fluorinated aromatic core contributed to improved target binding and reduced off-target effects. The compound's ability to modulate lipophilicity and electronic properties is particularly advantageous in optimizing drug candidates for CNS penetration.

From a chemical biology perspective, researchers have leveraged the iodine substituent for radiolabeling applications, enabling the tracking of molecular interactions in cellular systems. A recent ACS Chemical Biology paper reported its use in photoaffinity labeling probes, where the difluoromethoxy group enhanced membrane permeability while maintaining probe stability. This dual functionality positions the compound as a valuable tool for studying protein-ligand interactions in live cells.

Ongoing investigations are exploring the compound's potential in materials science, particularly in the development of liquid crystals and organic electronic materials. The strong electron-withdrawing effects of the trifluoromethyl groups, combined with the steric bulk of the iodine atom, create unique mesomorphic properties that are being harnessed for advanced material applications. Preliminary results suggest promising thermal stability and optical characteristics for these derivatives.

In conclusion, 1,2-Bis(trifluoromethyl)-4-(difluoromethoxy)-5-iodobenzene represents a multifaceted compound with growing significance across chemical biology and pharmaceutical research. Its synthetic versatility, combined with the pharmacological advantages conferred by its fluorinated architecture, makes it a compelling subject for continued investigation. Future research directions may include expanded structure-activity relationship studies and exploration of its utility in additional therapeutic areas such as antimicrobial and anti-inflammatory agents.